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Compound of Interest

Compound Name: 1,2-di-propionylaminobenzene

CAS No.: 10268-76-5

Cat. No.: B5555459

Get Quote

-1,2-phenylenebis(propanamide))

Executive Summary & Chemical Profile
1,2-Di-propionylaminobenzene (often synthesized as an intermediate for pharmaceuticals or

performance polymers) is a substituted aromatic amide. While specific Safety Data Sheet

(SDS) entries for this precise derivative may be sparse in public repositories, its structural

homology to 1,2-phenylenediamine (OPD) dictates the safety protocol.

As a Senior Application Scientist, I mandate treating this compound as a potential sensitizer

and toxicant. In acidic environments or under metabolic conditions, amide hydrolysis can

release the parent amine (1,2-phenylenediamine), which is a known sensitizer and suspected

carcinogen. Therefore, disposal procedures must prevent environmental leaching and human

exposure.
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Parameter Detail

Chemical Name 1,2-Di-propionylaminobenzene

Synonyms
-1,2-phenylenebis(propanamide);

-Dipropionyl-o-phenylenediamine

Functional Class Aromatic Amide / Phenylenediamine Derivative

Physical State
Solid (typically off-white to tan crystalline

powder)

Primary Hazard
Skin/Eye Irritant, Potential Sensitizer, Aquatic

Toxicity

RCRA Status

Non-listed specifically, but treat as Hazardous

Organic Waste due to toxicity potential of

hydrolysis products.[1][2][3][4]

Pre-Disposal Stabilization & Handling[1]
Before moving to the disposal phase, the compound must be stabilized to prevent accidental

exposure or reaction.

Personal Protective Equipment (PPE) Matrix
Standard latex gloves are insufficient for aromatic amides due to potential permeation.
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PPE Type Specification Rationale (Causality)

Hand Protection
Nitrile (Double-gloved); Min

thickness 0.11mm

Aromatic amines/amides can

permeate latex.[1] Double-

gloving provides a

breakthrough time buffer >480

mins.

Respiratory N95 (Solid) or P100 (Dust)

Prevents inhalation of

particulates which can cause

respiratory sensitization.[1]

Eye Protection Chemical Splash Goggles

Standard safety glasses do not

seal against airborne dust

fines.[1]

Body Tyvek Lab Coat

Prevents adherence of solid

particulates to street clothes.

[1]

Handling & Segregation[1][5][6]
No Oxidizers: Strictly segregate from strong oxidizers (e.g., nitrates, perchlorates). The

amide nitrogen can undergo oxidation, potentially leading to exothermic reactions or the

formation of nitro-compounds.

Moisture Control: Keep dry. Hydrolysis is slow at neutral pH but accelerates in the presence

of moisture and acids/bases, releasing the toxic parent amine.

The Disposal Protocol (Step-by-Step)
This protocol utilizes a "Cradle-to-Grave" tracking approach.

Workflow Visualization
The following decision tree outlines the logical flow for disposing of 1,2-di-
propionylaminobenzene depending on its physical state (pure solid vs. reaction mixture).
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Waste Identification:
1,2-Di-propionylaminobenzene

Determine Physical State

Stream A: Solid Waste

 Pure Substance / Precipitate

Stream B: Solution/Mixture

 Dissolved in Reaction Mix

Select Container:
Wide-mouth HDPE Jar

(UN Rated)

Labeling:
'Hazardous Waste - Toxic Organic Solid'

Constituent: 1,2-Di-propionylaminobenzene

Secondary Containment
(Spill Tray)

Check Solvent Type

Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., MeOH, DMSO)

Select Container:
Narrow-mouth HDPE/Glass Carboy

Labeling:
List ALL Solvents + Solute

Check 'Toxic' Hazard

Manifest & Pickup
(Destruction via Incineration)

Click to download full resolution via product page
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Figure 1: Decision logic for the segregation and packaging of 1,2-di-propionylaminobenzene
waste streams.

Detailed Operational Steps
Stream A: Solid Waste (Pure Compound or Precipitate)[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Transfer: Transfer the solid using a disposable spatula. Do not generate dust. If dust

generation is unavoidable, perform inside a fume hood.

Decontamination: Wipe the exterior of the container and the spatula with a Kimwipe

dampened with ethanol. Dispose of the Kimwipe and spatula in the same solid waste

container.

Labeling: Apply a hazardous waste label.

Chemical Name: 1,2-Di-propionylaminobenzene.

Hazard Check: Toxic, Irritant.

Stream B: Liquid Waste (Reaction Mixtures)[1]
Segregation: Determine the primary solvent.

If dissolved in Dichloromethane (DCM) or Chloroform

Halogenated Waste.

If dissolved in Methanol, Ethanol, DMSO, or Ethyl Acetate

Non-Halogenated Waste.

Compatibility Check: Ensure no strong acids are present in the waste carboy. Acidic

conditions can catalyze hydrolysis back to phenylenediamine over time. If the solution is

highly acidic, neutralize to pH 6-8 before adding to the organic waste carboy.
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Labeling: List the solvent and the solute (1,2-di-propionylaminobenzene) with approximate

concentration.

Regulatory Compliance & Waste Classification
Although 1,2-di-propionylaminobenzene is not explicitly "P-listed" or "U-listed" by name in 40

CFR 261.33, laboratory compliance requires a "Determination by Knowledge."

Waste Characterization: Due to the 1,2-phenylenediamine backbone, this waste should be

treated with the same rigor as K181 wastes (hazardous wastes from the production of

dyes/pigments involving phenylenediamines).

EPA Waste Codes:

If the waste exhibits ignitability (due to solvent): D001.

If toxicity characteristic leaching procedure (TCLP) is not performed, the generator must

assume toxicity based on the parent amine: Manage as Hazardous Waste.

Destruction Method: The only acceptable final disposal method is High-Temperature

Incineration. This ensures the thermal destruction of the aromatic ring and amide bonds,

preventing environmental accumulation.

Emergency Contingencies
Spill Cleanup Procedure:

Evacuate: Clear the immediate area of unnecessary personnel.

PPE: Don double nitrile gloves, goggles, and N95 respirator.

Containment:

Solid: Cover with wet paper towels to prevent dust dispersion, then scoop into a waste

bag.

Liquid: Absorb with vermiculite or sand. Do not use combustible materials like sawdust if

oxidizers are nearby.
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Decontamination: Scrub the surface with a soap/water solution. Collect all cleanup materials

into the hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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